Cas no 2137980-13-1 (5-(4-amino-3-methyl-1H-pyrazol-1-yl)pentan-2-ol)

• Product Name: 5-(4-amino-3-methyl-1H-pyrazol-1-yl)pentan-2-ol
• CAS No: 2137980-13-1
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6206452
• PubChem ID: 165480614
• Update Time: 2025-11-05

5-(4-amino-3-methyl-1H-pyrazol-1-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-amino-3-methyl-1H-pyrazol-1-yl)pentan-2-ol
• 2137980-13-1
• EN300-1112121

• Inchi： 1S/C9H17N3O/c1-7(13)4-3-5-12-6-9(10)8(2)11-12/h6-7,13H,3-5,10H2,1-2H3
• InChI Key： SHWSVPGJDZPBIL-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C=C(C(C)=N1)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 5-(4-amino-3-methyl-1H-pyrazol-1-yl)pentan-2-ol

5-(4-amino-3-methyl-1H-pyrazol-1-yl)pentan-2-ol (CAS No: 2137980-13-1)

5-(4-amino-3-methyl-1H-pyrazol-1-yl)pentan-2-ol, with the CAS registry number 2137980-13-1, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique chemical structure, which combines a pyrazole ring with an alcohol group, making it a valuable intermediate in various synthetic processes. Recent studies have highlighted its potential applications in drug discovery and as a building block for advanced materials.

The molecular structure of 5-(4-amino-3-methyl-1H-pyrazol-1-yl)pentan-2-ol consists of a pyrazole ring substituted with an amino group at position 4 and a methyl group at position 3. The pentanediol moiety introduces hydroxyl functionality, enhancing its solubility and reactivity. This combination of functional groups makes the compound highly versatile for further chemical modifications. Researchers have exploited this versatility to synthesize bioactive molecules with potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(4-amino-3-methyl-1H-pyrazol-1-yllpentan--2--ol through various routes, including microwave-assisted synthesis and catalytic methods. These methods not only improve yield but also reduce reaction times, making the compound more accessible for large-scale production. The compound's ability to undergo multiple reaction pathways has been extensively studied, leading to its use in the development of novel antibiotics, antiviral agents, and anticancer drugs.

In the pharmaceutical industry, 5-(4-amino--3--methyl--1H--pyrazol--1--yl)pentan--2--ol has been employed as a key intermediate in the synthesis of bioactive compounds targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against enzymes involved in cancer progression. Additionally, its role as a chiral building block has been pivotal in asymmetric synthesis, contributing to the development of enantiomerically pure drugs.

From an environmental perspective, 5-(4-amino--3--methyl--1H--pyrazol--1--yl)pentan--2--ol has also found applications in green chemistry. Its use as a catalyst in sustainable reactions has been reported, showcasing its potential in reducing waste and improving process efficiency. Researchers are actively exploring its role in biodegradable polymer synthesis and eco-friendly chemical processes.

In conclusion, 5-(4-amino--3--methyl--1H–pyrazol–1–yl)pentan–2–ol (CAS No: 2137980–13–1) stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical properties and versatility continue to drive innovative research and development efforts worldwide.